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Introduction

Nasopharyngeal carcinoma (NPC) is a type of head and neck cancer with a high incidence in
certain regions of the world. The nuclear factor kappa-B (NF-kB) signaling pathway has been
identified as a crucial contributor to the development and progression of NPC.[1][2][3] PS-1145,
a small molecule inhibitor of IkB kinase (IKK), targets the NF-kB pathway by preventing the
phosphorylation and subsequent degradation of IkB, which in turn blocks the nuclear
translocation of NF-kB.[1][2][3] This document provides detailed application notes and
protocols for the use of PS-1145 in preclinical studies involving nasopharyngeal carcinoma
xenografts, based on published research.

Mechanism of Action of PS-1145 in Nasopharyngeal
Carcinoma

PS-1145 exerts its anti-tumor effects in nasopharyngeal carcinoma by inhibiting the canonical
NF-kB signaling pathway. In unstimulated cells, NF-kB dimers are held inactive in the
cytoplasm by inhibitor of kB (IkB) proteins. Pro-inflammatory signals, often constitutively active
in cancer cells, lead to the activation of the IkB kinase (IKK) complex. IKK then phosphorylates
IkB, marking it for ubiquitination and proteasomal degradation. This releases NF-kB, allowing it
to translocate to the nucleus and activate the transcription of target genes involved in cell
proliferation, survival, and angiogenesis. PS-1145 specifically inhibits the IKK complex, thereby
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preventing IKB phosphorylation and degradation, and ultimately blocking NF-kB activation.[1][2]
[3] One of the downstream effects of PS-1145-mediated NF-kB inhibition in NPC cells is the
induction of apoptosis.[2][3]
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PS-1145 Mechanism of Action in NPC
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In Vivo Xenograft Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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